Cas no 20222-80-4 ( )

• Product Name: &nbsp
• CAS No: 20222-80-4
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 909310
• PubChem ID: 98847
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-oxido-N-[(1-oxopyridin-1-ium-4-ylidene)amino]pyridin-4-imine
• 1,1'-Diossido-4,4'-azopiridina
• 4,4'-Azo< pyridin-(1)-oxyd>
• 4,4'-Azopyridin-1,1'-dioxid
• 4-[(1-oxopyridinium-4(1h)-ylidene)hydrazinylidene]pyridin-1(4h)-olate
• AC1L40GS
• AC1Q22HA
• AR-1F8980
• Azobis(pyridine N-oxide)
• cis-[4,4']Azopyridin-1,1'-dioxid
• cis-[4,4']azopyridine-1,1'-dioxide
• Pyridine, 4,4'-azobis-, 1,1'-dioxide
• Pyridine,4'-azobis-, 1,1'-dioxide
• Pyridine,4'-azodi-, 1,1'-dioxide
• Pyridine, 4,4'-azobis-, 1,1'-dioxide (9CI)
• AKOS024332985
• NSC521074
• 4,4'-azobis(pyridine n-oxide)
• 4-[(1E)-2-(1-oxidopyridin-1-ium-4-yl)diazen-1-yl]pyridin-1-ium-1-olate
• Pyridine, 4,4'-(1,2-diazenediyl)bis-, 1,1'-dioxide
• NSC-521074
• NSC-170638
• NSC170638
• 20222-80-4
• Pyridine, 4,4'-[(1E)-1,2-diazenediyl]bis-, 1,1'-dioxide
• AI3-61101
• Pyridine, 4,4'-azodi-, 1,1'-dioxide
• SCHEMBL11028648
• 58165-83-6
• DTXSID10174069
• 4,4'-(1,2-DIAZENEDIYL)BIS-PYRIDINE 1,1'-DIOXIDE
• Z722XT4CBR
• NSC 170638
• trans-4,4'-Azopyridine N,N'-dioxide
• &nbsp;

• Inchi： 1S/C10H8N4O2/c15-13-5-1-9(2-6-13)11-12-10-3-7-14(16)8-4-10/h1-8H
• InChI Key： YBOCAQWZUPHKGJ-UHFFFAOYSA-N
• SMILES： [O-]N1C=C/C(/C=C1)=N/N=C1/C=C[N+](C=C/1)=O

Computed Properties

• Exact Mass: 216.06484
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.1
• LogP: 2.95900